Cas no 1805332-93-7 (2,4-Dichloro-3-(difluoromethyl)-5-iodopyridine)

• Product Name: 2,4-Dichloro-3-(difluoromethyl)-5-iodopyridine
• CAS No: 1805332-93-7
• MF: C₆H₂Cl₂F₂IN
• MW: 323.894058704376
• CID: 4850264
• Update Time: 2025-05-24

2,4-Dichloro-3-(difluoromethyl)-5-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-3-(difluoromethyl)-5-iodopyridine

• Inchi： 1S/C6H2Cl2F2IN/c7-4-2(11)1-12-5(8)3(4)6(9)10/h1,6H
• InChI Key： UZGNZXOKDAXJDE-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(C(F)F)=C1Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• XLogP3: 3.7
• Topological Polar Surface Area: 12.9

Additional information on 2,4-Dichloro-3-(difluoromethyl)-5-iodopyridine

Research Briefing on 2,4-Dichloro-3-(difluoromethyl)-5-iodopyridine (CAS: 1805332-93-7) in Chemical Biology and Pharmaceutical Applications

2,4-Dichloro-3-(difluoromethyl)-5-iodopyridine (CAS: 1805332-93-7) is a halogenated pyridine derivative that has recently gained attention in chemical biology and pharmaceutical research due to its unique structural features and potential applications in drug discovery. This compound serves as a versatile intermediate for the synthesis of more complex molecules, particularly in the development of agrochemicals and pharmaceuticals. The presence of multiple halogens (chloro, fluoro, and iodo) on the pyridine ring makes it a valuable scaffold for further functionalization, enabling the creation of diverse chemical libraries for biological screening.

Recent studies have focused on the synthetic utility of 2,4-dichloro-3-(difluoromethyl)-5-iodopyridine in cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are pivotal in medicinal chemistry for constructing biaryl and alkynyl frameworks. Researchers have demonstrated that the iodo substituent at the 5-position is particularly reactive under palladium-catalyzed conditions, allowing for selective modifications while preserving other functional groups. This selectivity is crucial for the stepwise construction of complex molecules with precise control over regiochemistry.

In the context of agrochemical development, 2,4-dichloro-3-(difluoromethyl)-5-iodopyridine has been investigated as a precursor to novel fungicides. The difluoromethyl group at the 3-position is known to enhance the bioavailability and metabolic stability of pesticidal compounds, while the halogen-rich structure contributes to strong binding interactions with target enzymes in fungal pathogens. Recent patent literature describes derivatives of this compound showing broad-spectrum activity against economically important plant diseases, with improved environmental profiles compared to existing fungicides.

Pharmaceutical applications of this compound are emerging in the field of kinase inhibitor development. The pyridine core serves as an excellent hinge-binding motif in ATP-competitive kinase inhibitors, and the halogen substituents provide points for structure-activity relationship (SAR) optimization. Recent publications have reported the use of 1805332-93-7 as a starting material for the synthesis of potent and selective kinase inhibitors targeting cancer-related pathways, with several analogs showing promising preclinical results in oncology models.

The compound's safety profile and physicochemical properties have been characterized in recent ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies. While the parent compound shows moderate lipophilicity (logP ~2.8), strategic modifications of the halogen substituents can significantly alter the pharmacokinetic properties of derived molecules. Researchers have developed computational models to predict the metabolic stability of derivatives, aiding in the rational design of drug candidates with improved oral bioavailability.

Current challenges in working with 2,4-dichloro-3-(difluoromethyl)-5-iodopyridine include its sensitivity to light and moisture, requiring careful handling under inert atmosphere. Recent process chemistry improvements have addressed these issues by developing more stable crystalline forms and optimized storage conditions. Additionally, green chemistry approaches are being explored for the large-scale synthesis of this intermediate, with emphasis on reducing heavy metal catalysts and organic solvent waste.

Future research directions for this compound include exploration of its use in PROTAC (Proteolysis Targeting Chimera) technology, where its halogen-rich structure could facilitate the development of heterobifunctional degraders targeting disease-relevant proteins. The compound's potential in radiopharmaceutical applications is also being investigated, leveraging the iodine atom for radioisotope labeling in diagnostic imaging agents.